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Compound of Interest

Compound Name:
(4-Methoxyphenoxy)acetyl

chloride

CAS No.: 42082-29-1

Cat. No.: B1364211

Get Quote

Executive Summary
(4-Methoxyphenoxy)acetyl chloride (CAS 42082-29-1) is a specialized acyl chloride

intermediate used primarily in medicinal chemistry and agrochemical synthesis.[1] It serves as

a critical electrophilic building block for introducing the (4-methoxyphenoxy)methyl motif into

target molecules. This structural unit is a pharmacophore often associated with PPAR agonists

(fibrates), auxin-like herbicides, and specific kinase inhibitors where the methoxy-substituted

phenyl ring provides essential hydrophobic interactions.

Due to the high reactivity of the acyl chloride functionality, this reagent requires strict anhydrous

handling conditions. This guide details its physicochemical properties, synthesis protocols,

reaction mechanisms, and applications in drug discovery.

Part 1: Identity & Physicochemical Properties
Compound Identity

CAS Number: 42082-29-1[1][2][3][4][5]
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IUPAC Name: 2-(4-Methoxyphenoxy)acetyl chloride

Synonyms: p-Methoxyphenoxyacetyl chloride; (4-Methoxyphenoxy)ethanoyl chloride

Molecular Formula: C₉H₉ClO₃[2][3]

Molecular Weight: 200.62 g/mol [2][3]

SMILES: COC1=CC=C(OC)C=C1OCC(Cl)=O[2]

Physical Properties

Property Description

Physical State
Low-melting solid or viscous liquid
(dependent on purity/temperature)

Boiling Point
Predicted ~140–150 °C at reduced pressure

(e.g., 10 mmHg)

Solubility
Soluble in DCM, THF, Toluene, Chloroform;

Decomposes in Water/Alcohols

Reactivity
Highly moisture-sensitive; hydrolyzes to parent

acid and HCl

| Storage | Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C |

Part 2: Synthesis & Manufacturing
The industrial and laboratory-scale synthesis of (4-Methoxyphenoxy)acetyl chloride is

achieved through the chlorination of (4-methoxyphenoxy)acetic acid. The most reliable method

utilizes thionyl chloride (

) due to the gaseous nature of the byproducts (

and

), which simplifies purification.
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Reaction Scheme
The transformation proceeds via the conversion of the carboxylic acid hydroxyl group into a

good leaving group (chlorosulfite), followed by nucleophilic attack by chloride.

(4-Methoxyphenoxy)acetic acid
(Solid)

Chlorosulfite
Intermediate

 Nucleophilic Attack

Thionyl Chloride (SOCl2)
(Reflux)

(4-Methoxyphenoxy)acetyl chloride
(Product) Cl- Substitution

Byproducts:
SO2 (g) + HCl (g)
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Figure 1: Synthesis pathway via Thionyl Chloride chlorination.

Experimental Protocol (Standardized)
Objective: Synthesis of 10 mmol of (4-Methoxyphenoxy)acetyl chloride.

Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser

topped with a calcium chloride drying tube or nitrogen inlet.

Charging: Add (4-methoxyphenoxy)acetic acid (1.82 g, 10 mmol) to the flask.

Reagent Addition: Carefully add thionyl chloride (2.2 mL, ~30 mmol) in one portion. Note: A

solvent like toluene or DCM can be used if the starting material is not soluble, but neat

SOCl2 is often preferred for speed.

Reaction: Heat the mixture to reflux (approx. 75–80 °C) for 2–3 hours. Evolution of HCl and

SO2 gas will be observed.[6]

Completion: The reaction is complete when gas evolution ceases and the solution becomes

clear.

Work-up:
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Cool the reaction mixture to room temperature.

Remove excess thionyl chloride under reduced pressure (rotary evaporator) using a trap

to neutralize acidic vapors.

Add dry toluene (10 mL) and re-evaporate to azeotropically remove trace thionyl chloride.

Yield: The resulting residue is the crude acid chloride, typically used directly in the next step

without further purification to prevent hydrolysis.

Part 3: Reactivity & Mechanism
This compound acts as a "hard" electrophile at the carbonyl carbon. Its primary utility lies in

Nucleophilic Acyl Substitution, where it reacts with nucleophiles (amines, alcohols, thiols) to

form stable derivatives.

Mechanism: Acylation of an Amine
When reacting with a primary amine (to form an amide), the reaction follows an addition-

elimination pathway.

Reactants
Acid Chloride + Amine

Tetrahedral Intermediate
(O- and N+)

 Nucleophilic Attack Elimination
Loss of Cl-

 Collapse of Intermediate Final Amide
+ HCl salt

 Deprotonation

Click to download full resolution via product page

Figure 2: Nucleophilic Acyl Substitution mechanism for amide formation.

Key Considerations:

Base Requirement: A non-nucleophilic base (e.g., Triethylamine, Pyridine, or

Diisopropylethylamine) is required to scavenge the HCl byproduct, driving the equilibrium

forward and preventing side reactions with acid-sensitive groups.
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Schotten-Baumann Conditions: For aqueous-compatible nucleophiles, a biphasic system

(DCM/Water) with inorganic base (

or

) can be used, though hydrolysis of the acid chloride is a competing side reaction.

Part 4: Applications in Drug Discovery[7][8]
(4-Methoxyphenoxy)acetyl chloride is a versatile reagent used to construct libraries of

bioactive molecules.

1. PPAR Agonist Development The phenoxyacetic acid scaffold is a privileged structure in the

design of Peroxisome Proliferator-Activated Receptor (PPAR) agonists, used to treat

dyslipidemia and metabolic disorders.

Role: The acid chloride allows the attachment of the "tail" region of the fibrate-like molecule

to various "head" groups (often heterocycles or polar moieties).

Example: Synthesis of dual PPAR

agonists often involves coupling this fragment to oxazole or thiazole linkers.

2. Synthesis of Heterocycles It serves as a precursor for heterocycle formation via hydrazides.

Pathway: Acid Chloride + Hydrazine

Hydrazide

Cyclization (with

or Lawesson's reagent)

1,3,4-Oxadiazole or Thiadiazole.

These heterocycles are common bioisosteres for amide bonds in kinase inhibitors.

3. Agrochemicals (Auxin Mimics) Phenoxyacetic acid derivatives are historically significant as

auxin-mimicking herbicides. While the 2,4-D (dichloro) variants are more common
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commercially, the 4-methoxy variants are used in Structure-Activity Relationship (SAR) studies

to tune selectivity and reduce phytotoxicity in non-target species.

Part 5: Handling & Safety
Hazard Classification (GHS)

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Specific Target Organ Toxicity: Category 3 (May cause respiratory irritation).

Safety Protocols

Moisture Control: The compound reacts violently with water to release HCl gas. All glassware

must be flame-dried.

PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield.

Work strictly inside a fume hood.

Spill Management: Do not use water. Neutralize spills with solid sodium bicarbonate or lime,

then sweep up into a chemical waste container.

Storage: Store in a tightly sealed container under inert gas (Argon) at 4°C. If the liquid turns

dark or cloudy, check for hydrolysis (formation of white solid acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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